Cas no 76478-27-8 (Alanine, N-4-pyridinyl-)

• Product Name: Alanine, N-4-pyridinyl-
• CAS No: 76478-27-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 561342
• PubChem ID: 45082601
• Update Time: 2025-04-19

Alanine, N-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Alanine, N-4-pyridinyl-
• DL-Alanine,N-4-pyridinyl-
• (2S)-2-(pyridin-4-ylamino)propanoic acid
• Alanine, N-4-pyridinyl- (9CI)
• 76478-27-8
• (S)-2-Amino-3-pyridin-4-yl-propionic acid
• SCHEMBL60778
• 1212180-23-8
• A823733
• (2S)-2-[(pyridin-4-yl)amino]propanoic acid
• EN300-7819226
• DTXSID50665300
• AMY22732
• N-Pyridin-4-yl-L-alanine
• 4-pyridylalanine

• Inchi： 1S/C8H10N2O2/c1-6(8(11)12)10-7-2-4-9-5-3-7/h2-6H,1H3,(H,9,10)(H,11,12)/t6-/m0/s1
• InChI Key： SAAQPSNNIOGFSQ-LURJTMIESA-N
• SMILES： OC([C@H](C)NC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.22